Cas no 1865953-51-0 (4-(2-Bromo-4-methoxyphenyl)but-3-en-2-one)

• Product Name: 4-(2-Bromo-4-methoxyphenyl)but-3-en-2-one
• CAS No: 1865953-51-0
• MF: C₁₁H₁₁BrO₂
• MW: 255.107842683792
• CID: 6262603
• PubChem ID: 130534299
• Update Time: 2025-06-11

4-(2-Bromo-4-methoxyphenyl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 1865953-51-0
• EN300-1898209
• 4-(2-bromo-4-methoxyphenyl)but-3-en-2-one
• 4-(2-Bromo-4-methoxyphenyl)but-3-en-2-one

• Inchi： 1S/C11H11BrO2/c1-8(13)3-4-9-5-6-10(14-2)7-11(9)12/h3-7H,1-2H3/b4-3+
• InChI Key： DIABBOMELUBOEN-ONEGZZNKSA-N
• SMILES： BrC1C=C(C=CC=1/C=C/C(C)=O)OC

Computed Properties

• Exact Mass: 253.99424g/mol
• Monoisotopic Mass: 253.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Additional information on 4-(2-Bromo-4-methoxyphenyl)but-3-en-2-one

Introduction to 4-(2-Bromo-4-methoxyphenyl)but-3-en-2-one (CAS No. 1865953-51-0)

4-(2-Bromo-4-methoxyphenyl)but-3-en-2-one is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This organobromine derivative belongs to the class of α,β-unsaturated ketones, which are widely recognized for their versatile applications in medicinal chemistry and synthetic organic chemistry. The presence of both a bromo substituent and a methoxy group on the aromatic ring imparts distinct reactivity, making it a valuable intermediate in the synthesis of biologically active molecules.

The compound's molecular structure, consisting of a phenyl ring substituted with bromine at the 2-position and methoxy at the 4-position, along with a conjugated butenone moiety, endows it with properties that are highly conducive to further functionalization. Such structural features are particularly attractive in the context of drug discovery, where modularity and adaptability are key considerations. The bromine atom, in particular, serves as an excellent handle for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex heterocyclic scaffolds.

Recent advancements in pharmaceutical research have highlighted the utility of α,β-unsaturated ketones as key intermediates in the development of novel therapeutic agents. These compounds often exhibit significant biological activity due to their ability to interact with biological targets through multiple mechanisms. For instance, the conjugated double bond in the butenone moiety can facilitate Michael additions or Dienamine reactions, enabling the rapid assembly of intricate molecular architectures. Moreover, the electron-withdrawing nature of the carbonyl group enhances electrophilicity at the α-carbon, making it susceptible to nucleophilic attack—a feature that is exploited in various synthetic strategies.

In light of these properties, 4-(2-Bromo-4-methoxyphenyl)but-3-en-2-one has garnered attention as a building block for pharmacophore development. Its structural motif is reminiscent of several known bioactive molecules, suggesting potential applications in the design of drugs targeting neurological disorders, inflammatory conditions, and even oncological diseases. The methoxy group, being an electron-donating aromatic substituent, can influence electronic distribution across the aromatic ring, thereby modulating reactivity and binding affinity.

The synthesis of this compound typically involves multi-step organic transformations starting from commercially available precursors. A common approach involves bromination of a methoxylated phenol followed by condensation with an appropriate β-ketoester or aldehyde under acidic or basic conditions. The resulting α,beta unsaturated ketone can then be further functionalized using palladium-catalyzed cross-coupling reactions or other transition-metal-catalyzed processes to introduce additional substituents as needed for downstream applications.

From a computational chemistry perspective, density functional theory (DFT) studies have been employed to elucidate the electronic structure and reactivity trends of derivatives like 4-(2-Bromo-4-methoxyphenyl)but-3-en-2-one. These studies reveal that the presence of both bromine and methoxy groups creates a region of high electrophilicity at the α-carbon adjacent to the carbonyl group. This finding has practical implications for designing synthetic routes that maximize yield and selectivity during functionalization.

The pharmaceutical industry has increasingly leveraged such intermediates in high-throughput screening (HTS) campaigns due to their structural diversity and potential bioactivity. By systematically varying substituents on the aromatic ring or modifying the butenone moiety, researchers can generate libraries of compounds for testing against various disease targets. The bromo substituent, being orthogonal to many functional groups commonly used in medicinal chemistry, allows for selective modifications without compromising pre-existing functionalities.

In conclusion,4-(2-Bromo-4-methoxyphenyl)but-3-en-2-one represents a versatile intermediate with broad applicability in drug discovery and synthetic chemistry. Its unique structural features—comprising an electron-deficient aromatic ring substituted with bromine and methoxy groups—coupled with an α,beta unsaturated ketone core—make it an invaluable asset for medicinal chemists seeking to develop novel therapeutic agents. As research continues to uncover new synthetic methodologies and biological targets,this compound is poised to remain at forefront of pharmaceutical innovation.